Cas no 1781329-01-8 (4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol)

• Product Name: 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol
• CAS No: 1781329-01-8
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6333276
• PubChem ID: 105426111
• Update Time: 2025-05-19

4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol
• 1781329-01-8
• EN300-1826118

• Inchi： 1S/C11H16O3/c1-11(2,7-12)8-4-5-9(13)10(6-8)14-3/h4-6,12-13H,7H2,1-3H3
• InChI Key： KVAGCULENKBJIA-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol

4-(1-Hydroxy-2-Methylpropan-2-yl)-2-Methoxyphenol: A Comprehensive Overview

The compound 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol, with the CAS number 1781329-01-8, is a structurally complex organic molecule that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a hydroxyl group, a methoxy group, and a tertiary alcohol moiety. The presence of these groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug discovery, material science, and environmental chemistry.

The molecular structure of 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol is notable for its phenolic backbone, which serves as a platform for attaching various substituents. The hydroxyl group at the para position and the methoxy group at the ortho position create a steric and electronic environment that influences the compound's reactivity and solubility. Recent studies have highlighted the importance of such structural features in determining the bioavailability and pharmacokinetics of phenolic compounds, particularly in the context of drug delivery systems.

One of the most promising areas of research involving 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol is its potential as a precursor in the synthesis of bioactive molecules. Scientists have explored its role in the development of antioxidants, anti-inflammatory agents, and even materials with antimicrobial properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent radical-scavenging activity, making them candidates for use in cosmetic products aimed at combating oxidative stress.

In addition to its biological applications, 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol has shown promise in green chemistry initiatives. Researchers have investigated its use as a building block for synthesizing biodegradable polymers and eco-friendly surfactants. These findings align with global efforts to develop sustainable chemical processes that minimize environmental impact while maintaining high performance standards.

The synthesis of 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving scalability. These developments are particularly relevant for industries seeking to incorporate this compound into large-scale manufacturing processes.

From an analytical standpoint, the characterization of 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol has benefited from cutting-edge spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools provide detailed insights into the compound's molecular structure and stability under various conditions. Furthermore, computational modeling studies have been conducted to predict its interactions with biological systems, offering valuable data for preclinical trials.

In conclusion, 4-(1-hydroxy-2-methylpropan-2-yl)-2-methoxyphenol represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an attractive target for ongoing research. As scientific understanding of this compound continues to evolve, it is anticipated that new discoveries will unlock additional opportunities for its utilization in innovative technologies and therapeutic interventions.